Cas no 870704-27-1 (5-(chloromethyl)isoxazole-4-carboxylic acid)
5-(chloromethyl)isoxazole-4-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 5-(chloromethyl)isoxazole-4-carboxylic acid
- 5-(Chloromethyl)-4-isoxazolecarboxylic acid (ACI)
- 870704-27-1
- SCHEMBL3988801
- 5-(CHLOROMETHYL)ISOXAZOLE-4-CARBOXYLIC &
- DTXSID00584572
- 5-(Chloromethyl)-1,2-oxazole-4-carboxylic acid
- AKOS006379735
- 5-(Chloromethyl)isoxazole-4-carboxylic acid, 97%
- 5-(Chloromethyl)isoxazole-4-carboxylic
-
- MDL: MFCD07357431
- Inchi: 1S/C5H4ClNO3/c6-1-4-3(5(8)9)2-7-10-4/h2H,1H2,(H,8,9)
- InChI Key: IENDPQHJPZEULX-UHFFFAOYSA-N
- SMILES: O=C(C1=C(CCl)ON=C1)O
Computed Properties
- Exact Mass: 160.9879707g/mol
- Monoisotopic Mass: 160.9879707g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 10
- Rotatable Bond Count: 2
- Complexity: 141
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.3
- Topological Polar Surface Area: 63.3Ų
Experimental Properties
- Density: 1.528
- Melting Point: 92-97 °C
- Boiling Point: 355.5°C at 760 mmHg
- Flash Point: 168.8°C
- Refractive Index: 1.543
5-(chloromethyl)isoxazole-4-carboxylic acid Security Information
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Symbol:
- Signal Word:Danger
- Hazard Statement: H315-H317-H319-H334-H335
- Warning Statement: P261-P280-P305+P351+P338-P342+P311
- Hazardous Material transportation number:NONH for all modes of transport
- WGK Germany:3
- Hazard Category Code: 36/37/38-42/43
- Safety Instruction: 26-36-45
-
Hazardous Material Identification:
5-(chloromethyl)isoxazole-4-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| XI GE MA AO DE LI QI ( SHANG HAI ) MAO YI Co., Ltd. | 644765-1G |
5-(chloromethyl)isoxazole-4-carboxylic acid |
870704-27-1 | 97% | 1G |
¥1817.42 | 2022-02-24 | |
| XI GE MA AO DE LI QI ( SHANG HAI ) MAO YI Co., Ltd. | 644765-5G |
5-(chloromethyl)isoxazole-4-carboxylic acid |
870704-27-1 | 97% | 5G |
¥8861.17 | 2022-02-24 |
5-(chloromethyl)isoxazole-4-carboxylic acid Production Method
Production Method 1
1.2 Reagents: Sodium carbonate Solvents: Water ; pH 8, cooled
Production Method 2
2.1 Reagents: Hydrochloric acid Solvents: Pentane , Water ; 6 h, reflux
2.2 Reagents: Sodium carbonate Solvents: Water ; pH 8, cooled
Production Method 3
2.1 Reagents: Sodium acetate , Hydroxyamine hydrochloride Solvents: Methanol , Water ; 4 h, rt
3.1 Reagents: Hydrochloric acid Solvents: Pentane , Water ; 6 h, reflux
3.2 Reagents: Sodium carbonate Solvents: Water ; pH 8, cooled
5-(chloromethyl)isoxazole-4-carboxylic acid Raw materials
- Butanoic acid, 4-chloro-2-(ethoxymethylene)-3-oxo-, methyl ester
- Methyl 4-chloro-3-oxobutanoate
- methyl 5-(chloromethyl)-1,2-oxazole-4-carboxylate
5-(chloromethyl)isoxazole-4-carboxylic acid Preparation Products
5-(chloromethyl)isoxazole-4-carboxylic acid Related Literature
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Albertus D. Handoko,Khoong Hong Khoo,Teck Leong Tan,Hongmei Jin,Zhi Wei Seh J. Mater. Chem. A, 2018,6, 21885-21890
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David White,Sean R. Stowell Biomater. Sci., 2017,5, 463-474
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4. Excimer emission and magnetoluminescence of radical-based zinc(ii) complexes doped in host crystals†Shojiro Kimura,Tetsuro Kusamoto Chem. Commun., 2020,56, 11195-11198
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Abdelaziz Houmam,Emad M. Hamed Chem. Commun., 2012,48, 11328-11330
Additional information on 5-(chloromethyl)isoxazole-4-carboxylic acid
5-(Chloromethyl)isoxazole-4-carboxylic Acid: A Versatile Compound in Modern Chemical and Pharmaceutical Research
5-(Chloromethyl)isoxazole-4-carboxylic acid (CAS No. 870704-27-1) is a versatile compound that has gained significant attention in recent years due to its unique chemical structure and potential applications in various fields, particularly in chemical and pharmaceutical research. This compound, characterized by its isoxazole ring and a chloromethyl substituent, offers a wide range of possibilities for synthetic chemistry and drug development.
The isoxazole ring, a five-membered heterocyclic compound with two nitrogen atoms, is known for its stability and reactivity. The presence of the chloromethyl group adds further versatility, as it can undergo various chemical transformations such as nucleophilic substitution, which makes it an attractive building block for the synthesis of more complex molecules. The carboxylic acid functionality also provides additional reactivity, enabling the formation of esters, amides, and other derivatives.
In the context of pharmaceutical research, 5-(chloromethyl)isoxazole-4-carboxylic acid has shown promise as a key intermediate in the synthesis of bioactive compounds. Recent studies have explored its potential in the development of novel drugs targeting various diseases. For instance, researchers have utilized this compound to synthesize inhibitors of specific enzymes involved in cancer progression and inflammatory responses. The ability to fine-tune the properties of these inhibitors through structural modifications has led to the discovery of several promising drug candidates.
One notable application of 5-(chloromethyl)isoxazole-4-carboxylic acid is in the field of medicinal chemistry, where it has been used to develop small molecules with improved pharmacokinetic profiles and enhanced biological activity. These molecules have shown potential in preclinical studies for treating conditions such as neurodegenerative diseases and metabolic disorders. The chloromethyl group's reactivity allows for the introduction of functional groups that can enhance solubility, stability, and target specificity.
Beyond its direct use in drug development, 5-(chloromethyl)isoxazole-4-carboxylic acid has also found applications in materials science and polymer chemistry. Its unique structure makes it suitable for the synthesis of functional polymers with tailored properties. For example, researchers have used this compound to create polymers with enhanced mechanical strength and thermal stability, which are valuable in various industrial applications.
In terms of synthetic methods, several efficient routes have been developed for the preparation of 5-(chloromethyl)isoxazole-4-carboxylic acid. One common approach involves the reaction of an appropriate nitrile with hydroxylamine to form an isoxazoline intermediate, followed by ring-opening and subsequent chlorination to introduce the chloromethyl group. Another method involves the cyclization of a suitable aldehyde or ketone with hydroxylamine hydrochloride, followed by carboxylation to introduce the carboxylic acid functionality.
The safety and handling of 5-(chloromethyl)isoxazole-4-carboxylic acid are important considerations for researchers working with this compound. While it is not classified as a hazardous material or controlled substance, proper precautions should be taken to ensure safe handling and storage. This includes using appropriate personal protective equipment (PPE) such as gloves and goggles, working in a well-ventilated area or fume hood, and following standard laboratory safety protocols.
In conclusion, 5-(chloromethyl)isoxazole-4-carboxylic acid (CAS No. 870704-27-1) is a valuable compound with a wide range of applications in chemical and pharmaceutical research. Its unique chemical structure and reactivity make it an attractive building block for the synthesis of bioactive molecules and functional materials. Ongoing research continues to explore new possibilities for this versatile compound, highlighting its importance in modern scientific endeavors.
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